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Compound of Interest

Compound Name: Disuccinimidyl sulfoxide

Cat. No.: B594242 Get Quote

Navigating the Safe Handling of Disuccinimidyl
Sulfoxide (DSSO)
A comprehensive guide for laboratory professionals on the essential safety protocols, handling

procedures, and disposal of Disuccinimidyl sulfoxide (DSSO). This document provides

immediate, actionable information to ensure the safety of researchers and maintain a secure

laboratory environment when working with this chemical crosslinker.

For researchers, scientists, and professionals in drug development, the proper handling of

chemical reagents is paramount. Disuccinimidyl sulfoxide (DSSO) is a valuable tool in mass

spectrometry for studying protein-protein interactions. Adherence to strict safety protocols is

crucial to mitigate potential risks. While a specific, comprehensive Safety Data Sheet (SDS) for

DSSO is not readily available in public domains, this guide consolidates information from

supplier product sheets and general laboratory safety standards to provide essential guidance.

The information regarding Dimethyl sulfoxide (DMSO), a common solvent for DSSO, is also

included due to its frequent use in conjunction with the crosslinker.

Personal Protective Equipment (PPE): A Multi-
layered Defense
When handling DSSO, a comprehensive approach to personal protection is essential to

prevent contact, inhalation, or ingestion. The following table summarizes the recommended

PPE for various laboratory activities involving DSSO.
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Activity Required Personal Protective Equipment

Routine Handling & Weighing

- Safety glasses with side shields or chemical

splash goggles. - Chemical-resistant gloves

(e.g., nitrile or neoprene). - Laboratory coat.

Preparing Solutions (especially with DMSO)

- Chemical splash goggles. - Chemical-resistant

gloves (e.g., nitrile or neoprene). - Laboratory

coat. - Work in a well-ventilated area or a

chemical fume hood.

Spill Cleanup

- Chemical splash goggles or a full-face shield. -

Chemical-resistant gloves (e.g., nitrile or

neoprene). - Laboratory coat or chemical-

resistant apron. - Respiratory protection may be

necessary depending on the spill size and

ventilation.

Immediate Safety and Handling Protocols
Proper handling procedures are critical for minimizing exposure and ensuring the integrity of

experiments.

Engineering Controls:

Always work in a well-ventilated area. For procedures that may generate dust or aerosols, a

chemical fume hood is required.

Ensure that safety showers and eyewash stations are readily accessible and in good working

order.[1]

General Handling:

Avoid direct contact with skin, eyes, and clothing.[2]

Do not ingest or inhale the compound.[2]
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Wash hands thoroughly with soap and water after handling, before breaks, and at the end of

the workday.[3]

DSSO is moisture-sensitive. Store in a cool, dry, and well-ventilated place in a tightly sealed

container.[4] For long-term storage, -20°C is recommended.[2]

Spill Procedures:

Small Spills:

Evacuate the immediate area.

Wear appropriate PPE.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area with soap and water.

Large Spills:

Evacuate the laboratory and alert others in the area.

Contact your institution's environmental health and safety (EHS) department immediately.

Prevent the spill from entering drains or waterways.[5]

Experimental Workflow: A Step-by-Step Approach to
Safety
The following diagram outlines a typical workflow for using DSSO in a protein crosslinking

experiment, integrating key safety and handling steps.
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Experimental Workflow for DSSO Handling
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A procedural diagram for the safe handling of DSSO.
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Disposal Plan: Responsible Waste Management
Proper disposal of DSSO and any contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste: All solutions containing DSSO, as well as any unused solid DSSO, should

be collected in a designated, properly labeled hazardous waste container.

Contaminated Materials: Disposable items such as gloves, pipette tips, and paper towels

that have come into contact with DSSO should be placed in a sealed bag and disposed of as

chemical waste.

Consult EHS: Always consult your institution's environmental health and safety (EHS)

guidelines for specific disposal procedures. Do not dispose of DSSO down the drain.[5]

Quantitative Data Summary
The following table summarizes available quantitative data for DSSO and its common solvent,

DMSO. It is important to note that detailed toxicological data for DSSO is not readily available.
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Property
Disuccinimidyl sulfoxide
(DSSO)

Dimethyl sulfoxide (DMSO)

CAS Number 1351828-03-9[6] 67-68-5[7]

Molecular Formula C₁₄H₁₆N₂O₉S[6] C₂H₆OS[8]

Molecular Weight 388.3 g/mol [6] 78.13 g/mol [8]

Appearance Crystalline solid[2] Clear liquid[9]

Solubility

Soluble in DMSO (~20 mg/mL)

and DMF (~10 mg/mL);

sparingly soluble in aqueous

buffers.[2]

Miscible with water.[10]

Storage Temperature -20°C[2] Room temperature[7]

Toxicity Data

Not readily available. Should

be handled as a potentially

hazardous substance.

LD50 Oral (Rat): >14,500

mg/kg.[1] Considered to have

low systemic toxicity, but can

enhance the absorption of

other toxic substances through

the skin.[10]

Logical Relationships in Safety Procedures
The following diagram illustrates the logical flow of safety considerations when working with

DSSO, from initial planning to post-experimental procedures.
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Logical Flow of DSSO Safety Procedures
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A diagram of the logical safety flow for DSSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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